2-[(1-{5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}pyrrolidin-3-yl)methoxy]-6-(trifluoromethyl)pyridine

• IUPAC Name: 5-methyl-7-[3-[[6-(trifluoromethyl)pyridin-2-yl]oxymethyl]pyrrolidin-1-yl]-[1,2,4]triazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C17H17F3N6O/c1-11-7-15(26-16(23-11)21-10-22-26)25-6-5-12(8-25)9-27-14-4-2-3-13(24-14)17(18,19)20/h2-4,7,10,12H,5-6,8-9H2,1H3
• InChI Key: PBYAXKLEUBYOOK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC=NN2C(=C1)N3CCC(C3)COC4=CC=CC(=N4)C(F)(F)F
• Molecular Formula: C17H17F3N6O
• Molecular Weight: 378.4 g/mol

Description

The compound is a derivative of [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 5-methyl-. It is a complex organic compound that contains several functional groups, including a pyrimidine ring and a triazole ring.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 5-Methyl-1,2,4-triazolo[1,5-a]pyrimidine-7(4H)-one was synthesized as an intermediate product for the synthesis of the antiviral drug Triazide® under microwave radiation. The conversion of the starting reagents to the target product reached 95% due to experimentally selected conditions.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied. For example, in one study, the triazolopyrimidine ligand showed a different and unusual coordination mode, giving rise to structures with diverse topologies and dimensionality.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been explored. Conventional reactions of the versatile multidentate ligand 5-methyl-1,2,4-triazolo[1,5-a]pyrimidin-7(4H)-one with metallic (II) salts lead to three novel multidimensional complexes.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For instance, the molecular weight of [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 5-methyl- is 150.1380.

Scientific Research Applications

Antiviral Properties

. Researchers have explored its efficacy against various viruses, including influenza and other RNA viruses.

Influenza Virus Inhibition

. This finding suggests its promise as an antiviral agent.

Autoimmune Disease Targets

. This property opens avenues for drug development in autoimmune disorders.

Coordination Chemistry

. These complexes exhibit interesting structural and magnetic properties, making them relevant in coordination chemistry.

Mechanism of Action

Target of Action

The primary targets of the compound are yet to be identified. The [1,2,4]triazolo[1,5-a]pyrimidines (TPs) scaffold, which is a part of the compound, is known to be present in diverse important structures in agriculture and medicinal chemistry .

Mode of Action

The tps scaffold is known to interact with various targets, leading to a wide range of biological activities such as antibacterial, antifungal, antiviral, antiparasitic, and anticancer .

Biochemical Pathways

The tps scaffold is known to interact with several biochemical pathways, leading to its diverse biological activities .

Pharmacokinetics

It is suggested that uptake, translocation, and metabolism play key roles in modulating the biological activity of similar compounds .

Result of Action

The tps scaffold is known to have a wide range of biological activities, suggesting that it may have multiple effects at the molecular and cellular levels .

Future Directions

The future directions in the research of similar compounds involve the development of more efficient synthesis methods and the exploration of their potential applications. For instance, the synthesis of 5-Methyl-1,2,4-triazolo[1,5-a]pyrimidine-7(4H)-one was achieved under microwave radiation, which is a more energy-efficient method. Furthermore, these compounds have shown potential as antiviral drugs, suggesting a promising direction for future research.